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This technical guide provides a comprehensive overview of thalline spot tests, a cornerstone

of classical lichen identification. Rooted in the unique secondary metabolic pathways of lichens,

these simple yet powerful chemical tests offer crucial diagnostic information for taxonomic and

drug discovery purposes. This document details the experimental protocols, underlying

chemical reactions, and a systematic presentation of the responses of various lichen

substances to these tests.

Introduction to Thalline Spot Tests
Lichens produce a diverse array of secondary metabolites, many of which are unique to these

symbiotic organisms.[1] These compounds, often crystalline and deposited on the fungal

hyphae, serve various ecological roles, including defense against herbivores and microbes,

and protection from UV radiation. The presence or absence of specific secondary metabolites

is a key characteristic used in lichen taxonomy.[1]

Thalline spot tests, first developed by the Finnish lichenologist William Nylander in 1866, are

rapid and inexpensive colorimetric assays used to identify these secondary metabolites.[1] The

application of specific chemical reagents to the lichen thallus (the vegetative body) or the

medulla (the inner cottony layer) can induce characteristic color changes, indicating the

presence of particular classes of lichen substances.[2] The four primary spot tests, denoted by

the letters K, C, KC, and P, are routinely used in lichen identification keys.[1][2]
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Experimental Protocols
Accurate and reproducible results in thalline spot testing hinge on the correct preparation and

application of fresh reagents. It is crucial to test different parts of the lichen, typically the cortex

(outer layer) and the medulla, as the distribution of secondary metabolites can vary.

Reagents and Preparation
K Test Reagent: A 10% aqueous solution of potassium hydroxide (KOH).[3] This solution is

caustic and should be handled with care. It has a shelf life of approximately 6-12 months.[1]

C Test Reagent: A fresh, undiluted commercial bleach solution (approximately 5% sodium

hypochlorite, NaClO) or a saturated aqueous solution of calcium hypochlorite (Ca(OCl)₂).[3]

The reactivity of this reagent degrades over time, so it should be tested regularly on a known

C+ lichen.[4]

KC Test: This is a sequential application of the K reagent followed immediately by the C

reagent to the same spot.[3]

P Test Reagent (para-phenylenediamine): A 1-5% solution of p-phenylenediamine in 95%

ethanol.[2] This reagent is unstable, light-sensitive, and a potential carcinogen, requiring

careful handling and fresh preparation (stable for about a day).[1] An alternative, more stable

formulation known as Steiner's solution can also be used.[1]

Procedure
Sample Preparation: If testing the medulla, carefully expose it by scraping away a small

section of the cortex with a clean razor blade.

Reagent Application: Using a separate, clean applicator for each reagent (e.g., a glass

capillary tube or a fine-tipped pipette), apply a small drop of the test solution to the prepared

area of the lichen.

Observation: Observe any color change immediately and over the course of a minute, as

some reactions can be fleeting while others are slow to develop.[4] A dissecting microscope

can aid in observing subtle color changes.
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Recording Results: Results are recorded using a standardized notation: the reagent letter

followed by a "+" for a positive reaction or a "-" for a negative reaction, and the resulting

color. For example, "K+ yellow" indicates a yellow color change with the K test.

Safety Precautions
Potassium Hydroxide (K): Corrosive. Causes severe skin burns and eye damage. Wear

protective gloves, clothing, and eye protection.

Sodium Hypochlorite (C): Corrosive and an irritant. Causes severe skin burns and eye

damage. Avoid contact with skin and eyes.

p-Phenylenediamine (P): Toxic and a suspected carcinogen. May cause an allergic skin

reaction. Handle with extreme care in a well-ventilated area, wearing appropriate personal

protective equipment.

Data Presentation: Lichen Substances and their
Spot Test Reactions
The following tables summarize the characteristic color reactions of various classes of lichen

secondary metabolites to the standard spot tests.
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Chemical

Class

Lichen

Substance

K Test

Reaction

C Test

Reaction

KC Test

Reaction

P Test

Reaction

Anthraquinon

es
Parietin

Purple to

deep red
Negative Negative Negative

Emodin Purple Negative Negative Negative

β-Orcinol

Depsides
Atranorin Yellow Negative Negative Yellow

Lecanoric

Acid
Negative Red Red Negative

Gyrophoric

Acid
Negative Fleeting red Red Negative

β-Orcinol

Depsidones

Norstictic

Acid

Yellow turning

red
Negative Negative Orange to red

Salazinic Acid
Yellow turning

red
Negative Negative Orange to red

Stictic Acid Yellow Negative Negative Orange

Physodic

Acid
Negative Negative Orange-pink Negative

Orcinol

Depsides
Evernic Acid Negative Negative Negative Negative

Divaricatic

Acid
Negative Negative Negative Negative

Dibenzofuran

s
Usnic Acid Negative Yellowish Yellow Negative

Pulvinic Acid

Derivatives
Vulpinic Acid Negative Negative Negative Negative

Chemical Mechanisms and Signaling Pathways
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The color changes observed in thalline spot tests are the result of specific chemical reactions

between the reagents and the functional groups of the lichen secondary metabolites. The

following diagrams, generated using Graphviz, illustrate the proposed mechanisms for these

reactions.

K Test (Potassium Hydroxide)
The K test typically gives a positive reaction with substances containing phenolic hydroxyl

groups that are ortho to a carbonyl group, such as in anthraquinones. The strongly basic KOH

deprotonates the hydroxyl group, leading to the formation of a colored phenoxide ion. The

extended conjugation of the resulting anion is responsible for the observed color.

Caption: K Test: Deprotonation of a phenolic hydroxyl group on an anthraquinone by KOH.

C Test (Sodium Hypochlorite)
The C test gives a characteristic red to pink color with depsides that have two hydroxyl groups

meta to each other on a phenolic ring, such as lecanoric and gyrophoric acids. The sodium

hypochlorite (or the active species, hypochlorous acid) is a strong oxidizing agent that is

thought to react with the electron-rich phenolic ring, leading to the formation of a colored,

oxidized product. The exact mechanism is complex and can involve chlorination and

subsequent reactions.

Caption: C Test: Oxidation of a depside by sodium hypochlorite.

P Test (p-Phenylenediamine)
The P test is highly specific for lichen substances containing an aromatic aldehyde functional

group. The p-phenylenediamine reacts with the aldehyde to form a Schiff base (an imine),

which is a conjugated system that absorbs visible light, resulting in a yellow to red color.

Caption: P Test: Formation of a colored Schiff base from a lichen aldehyde and p-

phenylenediamine.

Logical Workflow for Thalline Spot Testing
The application of thalline spot tests often follows a logical sequence to efficiently narrow down

the identity of the lichen substances present. The following diagram illustrates a typical
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workflow.
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Caption: A logical workflow for the sequential application of thalline spot tests.

Conclusion
Thalline spot tests, while qualitative, remain a fundamental and accessible tool in lichenology

for both taxonomic identification and preliminary chemical screening in drug discovery. A

thorough understanding of the experimental protocols, the range of colorimetric responses, and

the underlying chemical principles is essential for their effective application. This guide provides

a foundational resource for researchers and scientists to accurately perform and interpret these

classic microchemical tests. For more definitive identification and quantification of lichen

secondary metabolites, modern analytical techniques such as thin-layer chromatography (TLC)

and high-performance liquid chromatography (HPLC) are recommended.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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